Cas no 2171848-34-1 (benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate)

• Product Name: benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate
• CAS No: 2171848-34-1
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 5784820
• PubChem ID: 165881438
• Update Time: 2025-06-08

benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(chlorosulfonyl)-4,4-dimethylpentyl]carbamate
• 2171848-34-1
• EN300-1440365
• benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate

• Inchi： 1S/C15H22ClNO4S/c1-15(2,12-22(16,19)20)9-6-10-17-14(18)21-11-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,17,18)
• InChI Key： LPVMHNZCRLOAQG-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)CCCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate

Research Brief on Benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate (CAS: 2171848-34-1) in Chemical Biology and Pharmaceutical Applications

Benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate (CAS: 2171848-34-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its chlorosulfonyl and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in targeted drug delivery systems, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of investigation involves the compound's role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. Researchers have utilized benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate as a linker molecule in PROTAC design, capitalizing on its stability and reactivity to connect target-binding ligands with E3 ubiquitin ligase recruiters. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating selective degrader molecules for challenging protein targets.

In synthetic chemistry applications, this compound has shown promise as a precursor for sulfonamide-containing pharmaceuticals. Its chlorosulfonyl group enables efficient coupling reactions with various amines, making it valuable for constructing sulfonamide-based drug libraries. Recent work published in Organic Letters highlights its use in parallel synthesis approaches for rapid generation of structurally diverse compounds with potential antimicrobial activity.

From a pharmacological perspective, derivatives of benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate have exhibited interesting biological activities. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters described novel carbamate-sulfonamide hybrids showing potent inhibition of carbonic anhydrase isoforms, suggesting potential applications in glaucoma and cancer therapy. The unique steric properties imparted by the 4,4-dimethylpentyl moiety appear to contribute to enhanced target selectivity.

Safety and stability studies of this compound have also progressed, with recent investigations focusing on its degradation pathways under various conditions. Research published in the Journal of Pharmaceutical Sciences provides new insights into optimal storage conditions and handling procedures, which are crucial for its application in pharmaceutical manufacturing. These findings are particularly relevant given the compound's increasing use in preclinical development pipelines.

Looking forward, benzyl N-5-(chlorosulfonyl)-4,4-dimethylpentylcarbamate continues to be a focus of innovation in medicinal chemistry. Its dual functionality as both a synthetic intermediate and potential pharmacophore makes it particularly valuable in current drug discovery paradigms that emphasize modular approaches and targeted molecular design. Ongoing research is exploring its application in covalent inhibitor development and as a component of antibody-drug conjugates, expanding its potential therapeutic impact.